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Compound of Interest

Compound Name: Pancopride

CAS No.: 121243-20-7

Cat. No.: B571199

Get Quote

Pancopride is a potent and selective 5-HT3 receptor antagonist that has been investigated for

its antiemetic properties, particularly in the context of chemotherapy-induced nausea and

vomiting.[1] This guide provides a detailed overview of its chemical properties, mechanism of

action, and relevant experimental protocols for researchers and drug development

professionals.

Chemical and Physical Properties
Pancopride is a substituted benzamide derivative.[1] The CAS Number for the (R)-enantiomer

of Pancopride is 137765-24-3.[2][3]
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Property Value Source

CAS Number 137765-24-3 ((R)-enantiomer) [2][3]

Molecular Formula C18H24ClN3O2 [2][3][4]

Molecular Weight 349.9 g/mol [2][4]

IUPAC Name

4-amino-N-[(3R)-1-

azabicyclo[2.2.2]octan-3-yl]-5-

chloro-2-

(cyclopropylmethoxy)benzamid

e

[2]

Appearance White to off-white solid

Solubility Soluble in water

Mechanism of Action
Pancopride exerts its pharmacological effects as a selective antagonist of the 5-

hydroxytryptamine (serotonin) receptor 3 (5-HT3).[1] The 5-HT3 receptor is a ligand-gated ion

channel, and its activation by serotonin leads to the rapid influx of cations, primarily Na+ and

K+, resulting in neuronal depolarization. In the context of emesis, 5-HT3 receptors are located

on vagal afferent nerves in the gastrointestinal tract and in the chemoreceptor trigger zone

(CTZ) of the brain. The binding of Pancopride to these receptors blocks the action of

serotonin, thereby inhibiting the emetic reflex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pancopride, a potent and long-acting 5-HT3 receptor antagonist, is orally effective against
anticancer drug-evoked emesis - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Pancopride, (R)- | C18H24ClN3O2 | CID 72710795 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. GSRS [gsrs.ncats.nih.gov]

4. Pancopride | C18H24ClN3O2 | CID 72710794 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Pancopride: A Comprehensive Technical Guide for Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571199/docs#pancopride-a-comprehensive-
technical-guide-for-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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